Cas no 1251620-45-7 (N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide)

• Product Name: N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide
• CAS No: 1251620-45-7
• MF: C₁₉H₁₇ClN₄OS
• MW: 384.882481336594
• CID: 5396246
• Update Time: 2025-05-22

N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(2-chlorophenyl)methyl]-2-[[2-methyl-6-(2-pyridinyl)-4-pyrimidinyl]thio]-
• N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C19H17ClN4OS/c1-13-23-17(16-8-4-5-9-21-16)10-19(24-13)26-12-18(25)22-11-14-6-2-3-7-15(14)20/h2-10H,11-12H2,1H3,(H,22,25)
• InChI Key： IDRSZCCONMNDPK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1C=C(C2=NC=CC=C2)N=C(C)N=1

Additional information on N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide

Comprehensive Analysis of N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251620-45-7)

The compound N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251620-45-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core linked to a pyridine ring and a chlorophenyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic benefits in oncology and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in drug discovery and precision medicine. The compound’s sulfanylacetamide moiety is a key functional group that enhances its binding affinity to target proteins, a feature often explored in structure-activity relationship (SAR) studies. This aligns with the growing trend of computational chemistry and AI-driven drug design, where researchers leverage machine learning to predict molecular interactions and optimize lead compounds.

Another area of interest is the compound’s potential role in agrochemical innovation. With the global push for sustainable farming, chemicals that exhibit selective activity against pests while minimizing environmental impact are highly sought after. The pyrimidine-pyridine scaffold in N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide has been linked to herbicidal and fungicidal properties, making it a subject of study for crop protection solutions.

From a synthetic chemistry perspective, the compound’s CAS No. 1251620-45-7 serves as a critical identifier for researchers and manufacturers. Its synthesis involves multi-step organic reactions, including cross-coupling and thioether formation, which are topics frequently searched in academic and industrial circles. The compound’s chlorophenyl and methylpyrimidine groups also highlight its relevance in heterocyclic chemistry, a field that continues to expand with new methodologies like flow chemistry and photocatalysis.

The pharmaceutical industry’s focus on personalized medicine has further elevated the importance of compounds like N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide. Its potential to modulate specific biological pathways aligns with the rise of biomarker-driven therapies, a hot topic in cancer research and autoimmune disease treatment. Additionally, its lipophilic properties make it a candidate for drug delivery systems, particularly in nanomedicine applications.

In the context of intellectual property, the compound’s unique structure has led to several patent filings, reflecting its commercial viability. Companies investing in novel chemical entities often prioritize such molecules to secure competitive advantages in biopharma and agrochemical markets. This trend is evident in the increasing number of publications and patents referencing CAS No. 1251620-45-7.

Environmental and regulatory considerations also play a role in the compound’s development. With stricter REACH and FDA guidelines, researchers are evaluating its ecotoxicology profile and biodegradability. These factors are critical for ensuring compliance with global green chemistry standards, a priority for modern chemical enterprises.

In summary, N-[(2-chlorophenyl)methyl]-2-{[2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl]sulfanyl}acetamide (CAS No. 1251620-45-7) represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and material science. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in fields leveraging AI and sustainable chemistry. As scientific inquiry advances, this compound is poised to contribute to breakthroughs in healthcare and agriculture, addressing some of the most pressing challenges of our time.